3-(4-Chlorophenyl)-5-(2-(4-phenylpiperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-chlorophenyl)-5-[2-(4-phenylpiperazin-1-yl)quinolin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C27H22ClN5O/c28-20-12-10-19(11-13-20)26-30-27(34-31-26)23-18-25(29-24-9-5-4-8-22(23)24)33-16-14-32(15-17-33)21-6-2-1-3-7-21/h1-13,18H,14-17H2
• InChI Key: CMNDNHMIFKWFKT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=CC=CC=C4C(=C3)C5=NC(=NO5)C6=CC=C(C=C6)Cl
• Molecular Formula: C27H22ClN5O
• Molecular Weight: 467.9 g/mol

Description

3-(4-Chlorophenyl)-5-(2-(4-phenylpiperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. This compound is a member of the oxadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of 1,3,4-oxadiazoles, including compounds similar to 3-(4-Chlorophenyl)-5-(2-(4-phenylpiperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole, involves the reaction of aromatic carboxylic acids with hydrazine, highlighting the chemical flexibility and structural diversity of oxadiazole derivatives. These compounds have been analyzed for their crystal structure, providing insights into their potential for further chemical modifications and applications in medicinal chemistry (Ye et al., 2006).

Biological Activities and Applications

• Anticancer Properties: Research on quinazolinone-1,3,4-oxadiazole derivatives demonstrated significant cytotoxic activities against cancer cell lines, with certain compounds showing remarkable efficacy. This indicates the potential therapeutic applications of oxadiazole derivatives in cancer treatment (Hassanzadeh et al., 2019).
• Antimicrobial and Antifungal Activities: A study on novel oxadiazole derivatives synthesized from quinoline carbohydrazides showed promising antimicrobial and antifungal properties, suggesting their use as potential antimicrobial agents (Özyanik et al., 2012).
• Anti-inflammatory Activities: Synthesis of novel oxadiazole derivatives and their evaluation for anti-inflammatory activities have been reported, with some compounds showing significant effects. These findings open avenues for developing new anti-inflammatory drugs (Koksal et al., 2013).

Spectroscopic and Computational Studies

Detailed spectroscopic analyses, including DFT and TD-DFT/PCM calculations, have been conducted to understand the molecular structure, spectroscopic characteristics, and electronic properties of similar compounds. These studies provide a foundation for exploring the biological and chemical properties of oxadiazole derivatives in greater depth (Wazzan et al., 2016).